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Compound of Interest

Compound Name: GPR61 Inverse agonist 1
Cat. No.: B15605252
Get Quote
\ J

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of novel chemical compounds are paramount to ensuring laboratory safety and
environmental protection. While specific disposal protocols for GPR61 Inverse Agonist 1 are
not publicly available, this guide provides a comprehensive, step-by-step procedure based on
general best practices for the disposal of research-grade chemical compounds. Adherence to
institutional and local regulations is mandatory.

GPR61 Inverse Agonist 1 is a potent and selective GPR61 inverse agonist with a functional
IC50 of 10-11 nM in cAMP assays.[1] It is a valuable tool for studying the function and
modulation of GPR61, an orphan GPCR linked to appetite and metabolism.[2][3] Due to its
biological activity, proper disposal is crucial to prevent unintended environmental exposure.

Key Compound Data

For safe handling and storage, refer to the following quantitative data for GPR61 Inverse
Agonist 1.
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Parameter Value Source

MedchemExpress.com[4],
IC50 11 nM InvivoChem[5],

ProbeChem.com[1]

Molecular Formula C22H26F2N605S MedchemExpress.com[6]

Molecular Weight 524.54 MedchemExpress.com[6]

Storage (Powder) -20°C for 3 years MedchemExpress.com[6]
-80°C for 6 months; -20°C for 1

Storage (In Solvent) MedchemExpress.com[4][6]
month

Solubility in DMSO 100 mg/mL (190.64 mM) MedchemExpress.com[6]

Standard Disposal Procedure for Research-Grade
Compounds

The following procedure outlines a general workflow for the disposal of GPR61 Inverse
Agonist 1. It is imperative to consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines and to ensure compliance with all local, state, and federal
regulations.

« Initial Assessment and Personal Protective Equipment (PPE): Before handling, review the
Safety Data Sheet (SDS) if available, or the product information for any known hazards. At a
minimum, wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-
resistant gloves.

» Waste Segregation:

o Solid Waste: Collect any solid GPR61 Inverse Agonist 1, contaminated consumables
(e.g., weighing paper, pipette tips), and empty vials in a dedicated, clearly labeled
hazardous waste container.

o Liquid Waste: Solutions containing GPR61 Inverse Agonist 1 should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Avoid mixing with other
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incompatible waste streams.

o Waste Labeling: All waste containers must be clearly labeled with the following information:

o The words "Hazardous Waste"

o

The full chemical name: "GPR61 Inverse agonist 1"

[¢]

The concentration and quantity of the waste

The date of accumulation

[e]

[e]

The primary hazard(s) (e.g., "Chemical Waste," "Biohazard" if applicable)

o Storage of Waste: Store the labeled hazardous waste containers in a designated, secure
area away from general laboratory traffic. Ensure the storage area is well-ventilated and has
secondary containment to prevent spills.

» Arranging for Disposal: Contact your institution's EHS department to schedule a pickup for
the hazardous waste.[7] They will arrange for the final disposal, which typically involves
incineration by a licensed environmental management vendor.[7]

o Documentation: Maintain a record of the disposal, including the date, quantity, and method of
disposal, in accordance with your institution's policies and any applicable regulations.

Disposal Workflow Diagram

The following diagram illustrates the recommended logical workflow for the proper disposal of
GPR61 Inverse Agonist 1.
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Caption: Workflow for the safe disposal of GPR61 Inverse Agonist 1.
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By following these general guidelines and, most importantly, the specific protocols established
by your institution, you can ensure the safe and responsible disposal of GPR61 Inverse
Agonist 1 and other research-grade chemicals, fostering a secure and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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